Cas no 14959-84-3 (4,8-Quinolinediol)

4,8-Quinolinediol Properties

Names and Identifiers

• 4,8-Quinolinediol
• 4,8-Dihydroxyquinoline
• QUINOLINE-4,8-DIOL
• CHEBI:28883
• 8-Hydroxyquinolin-4(1H)-one
• FT-0769762
• Q27103942
• SB67565
• 8-hydroxy-1H-quinolin-4-one
• C05637
• 14959-84-3
• 53846-46-1
• AKOS006285408
• SCHEMBL1333120
• DTXSID40879696
• SB67756
• 8-hydroxyquinolin-4(3H)-one
• Quinoline-4,8-diol
• DB-348976
• DA-19561
• DTXCID801017703
• 4,8-DIHYDROXYQUINOLINE
• +Expand

• MDL： MFCD07779248
• InChIKey： PYELIMVFIITPER-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO2/c11-7-4-5-10-9-6(7)2-1-3-8(9)12/h1-5,12H,(H,10,11)
• SMILES： C1=CC2=C(C(=C1)O)N=CC=C2O

Computed Properties

• Exact Mass: 161.04771
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.048
• Heavy Atom Count: 12
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• LogP: 1.64600
• PSA: 49.33
• Refractive Index: 1.639
• Boiling Point: 322.2°C at 760 mmHg
• Melting Point: 321 °C(Solv: ethanol (64-17-5))
• Flash Point: 148.7°C
• pka: 4.48±0.40(Predicted)
• Density: 1.337